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Compound of Interest

Compound Name: Chlorzoxazone-13C,15N,d2

Cat. No.: B14859562

Essential Safety and Handling Guide for
Chlorzoxazone-13C,15N,d2

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Chlorzoxazone-13C,15N,d2. The
following procedures for personal protective equipment (PPE), operational handling, and
disposal are based on the safety data for the parent compound, Chlorzoxazone, as the isotopic
labeling is not expected to alter its chemical hazard profile.

Hazard Identification and Personal Protective
Equipment

Chlorzoxazone is classified as a hazardous substance.[1][2] Adherence to the following PPE
guidelines is mandatory to ensure personal safety.

Summary of Hazards:
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Hazard Classification GHS Category Description
Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][2]
Skin Irritation Category 2 Causes skin irritation.[1][2]
o Causes serious eye irritation.
Eye Irritation Category 2A
[1](2]
Specific Target Organ Toxicity - May cause respiratory
Category 3

Single Exposure

irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact that can
lead to irritation.[1][2]

Respiratory Protection

NIOSH-approved respirator
with a particulate filter (e.g.,
N95) or a supplied-air

respirator.

Required when handling the
powder outside of a ventilated
enclosure to prevent

respiratory tract irritation.[1][2]

Protective Clothing

Laboratory coat, long pants,

and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.

Operational and Disposal Plans

Strict adherence to the following operational and disposal protocols is crucial for maintaining a
safe laboratory environment.

Experimental Workflow:
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Caption: Workflow for Safe Handling and Disposal of Chlorzoxazone-13C,15N,d2.
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Step-by-Step Handling Procedures:
e Preparation:

o Before handling, ensure you are wearing the appropriate PPE as specified in the table
above.

o All work with solid Chlorzoxazone-13C,15N,d2 should be conducted in a certified
chemical fume hood or other ventilated enclosure to minimize inhalation risk.[3][4]

e Handling:
o Avoid creating dust when handling the solid material.[3][4]
o If preparing solutions, add the solid to the solvent slowly.
o Do not eat, drink, or smoke in the handling area.[1][2]

¢ In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Seek medical attention if irritation persists.[1][2]

[3]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If skin irritation occurs, seek medical advice.[1][2]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if respiratory symptoms develop.[1][2][3]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center
or seek immediate medical attention.[1][2][3]

Disposal Plan:

o Waste Collection: All solid waste (e.g., contaminated gloves, weigh paper) and solutions
containing Chlorzoxazone-13C,15N,d2 should be collected in a clearly labeled, sealed, and
compatible waste container.
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» Disposal Method: Dispose of the chemical waste in accordance with local, state, and federal
regulations.[1][2] Do not dispose of it down the drain or in the regular trash. Contact your
institution's environmental health and safety (EHS) department for specific disposal
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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